Cas no 1197237-28-7 (2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride)

• Product Name: 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride
• CAS No: 1197237-28-7
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 5914773
• PubChem ID: 45156731
• Update Time: 2025-06-12

2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride
• AKOS015995733
• 2-[4-(aminomethyl)phenyl]-N-methylbenzamide hydrochloride
• EN300-18711648
• 4'-(Aminomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide hydrochloride
• 1197237-28-7

• Inchi： 1S/C15H16N2O.ClH/c1-17-15(18)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12;/h2-9H,10,16H2,1H3,(H,17,18);1H
• InChI Key： HMVLWLBADSKTCF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1C1C=CC(CN)=CC=1)NC

Computed Properties

• Exact Mass: 276.1029409g/mol
• Monoisotopic Mass: 276.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride

Recent Advances in the Study of 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride (CAS: 1197237-28-7)

2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride (CAS: 1197237-28-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the treatment of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These improvements in synthesis and characterization are critical for its potential use in clinical settings.

In terms of mechanism of action, recent research has elucidated that 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride acts as a potent modulator of specific neurotransmitter receptors. This property makes it a promising candidate for the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to inhibit certain enzymatic pathways has sparked interest in its potential as an anti-cancer agent.

Preclinical studies have demonstrated the compound's efficacy in animal models. For instance, in a recent study, 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride showed significant neuroprotective effects in a mouse model of Alzheimer's disease, reducing amyloid-beta plaque formation and improving cognitive function. Similarly, in cancer research, the compound exhibited cytotoxic effects on various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain in the development of 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride as a therapeutic drug. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's formulation to enhance its delivery and efficacy while minimizing adverse effects.

In conclusion, 2-4-(aminomethyl)phenyl-N-methylbenzamide hydrochloride (CAS: 1197237-28-7) represents a compound with significant therapeutic potential. Recent advances in its synthesis, mechanism of action, and preclinical efficacy highlight its promise for treating neurological disorders and cancer. Further research is needed to overcome existing challenges and translate these findings into clinical applications.